Cas no 1245649-99-3 ((S)-tert-Butyl 4-(2-(benzyloxycarbonylamino)-propyl)piperazine-1-carboxylate)

• Product Name: (S)-tert-Butyl 4-(2-(benzyloxycarbonylamino)-propyl)piperazine-1-carboxylate
• CAS No: 1245649-99-3
• MF: C₂₀H₃₁N₃O₄
• MW: 377.477845430374
• CID: 1035139
• PubChem ID: 71301846
• Update Time: 2025-04-20

(S)-tert-Butyl 4-(2-(benzyloxycarbonylamino)-propyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 4-(2-(((benzyloxy)carbonyl)amino)propyl)piperazine-1-carboxylate
• (S)-tert-Butyl 4-(2-(benzyloxycarbonylamino)-propyl)piperazine-1-carboxylate
• (S)-tert-butyl 4-(2-(benzyloxycarbonylamino)propyl)piperazine-1-carboxylate
• tert-butyl 4-[(2S)-2-(phenylmethoxycarbonylamino)propyl]piperazine-1-carboxylate
• (S)-tert-butyl-4-(2-(benzyloxycarbonylamino)propyl)piperazine-1-carboxylate
• AK130065
• KB-05693
• KB-212027
• 1245649-99-3
• C20H31N3O4
• tert-Butyl 4-[(2S)-2-{[(benzyloxy)carbonyl]amino}propyl]piperazine-1-carboxylate
• (S)-tert-Butyl4-(2-(((benzyloxy)carbonyl)amino)propyl)piperazine-1-carboxylate
• A850600
• DB-258346
• DTXSID00744457

• MDL： MFCD17677269
• Inchi： 1S/C20H31N3O4/c1-16(21-18(24)26-15-17-8-6-5-7-9-17)14-22-10-12-23(13-11-22)19(25)27-20(2,3)4/h5-9,16H,10-15H2,1-4H3,(H,21,24)/t16-/m0/s1
• InChI Key： HCHREKUQNBLKKM-INIZCTEOSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C[C@H](C)NC(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 377.23145648g/mol
• Monoisotopic Mass: 377.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 511.4±50.0 °C at 760 mmHg
• Flash Point: 263.1±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(S)-tert-Butyl 4-(2-(benzyloxycarbonylamino)-propyl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls